Cas no 381179-86-8 ((2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate)

• Product Name: (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate
• CAS No: 381179-86-8
• MF: C₁₅H₁₂O₄S
• MW: 288.318383216858
• CID: 6043097
• PubChem ID: 921649
• Update Time: 2025-10-18

(2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate
• benzo[d][1,3]dioxol-5-ylmethyl (E)-3-(thiophen-2-yl)acrylate
• 2-Propenoic acid, 3-(2-thienyl)-, 1,3-benzodioxol-5-ylmethyl ester
• (E)-benzo[d][1,3]dioxol-5-ylmethyl 3-(thiophen-2-yl)acrylate
• AKOS000807010
• F0448-0020
• 1,3-benzodioxol-5-ylmethyl (E)-3-thiophen-2-ylprop-2-enoate
• SR-01000006229
• Z18560161
• HMS1417O19
• 381179-86-8
• SR-01000006229-1

• Inchi： 1S/C15H12O4S/c16-15(6-4-12-2-1-7-20-12)17-9-11-3-5-13-14(8-11)19-10-18-13/h1-8H,9-10H2
• InChI Key： JQZNWJQWJPLZJQ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C2OCOC2=C1)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 288.04563003g/mol
• Monoisotopic Mass: 288.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 435.6±40.0 °C(Predicted)

Additional information on (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate

Introduction to (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate (CAS No. 381179-86-8)

(2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate (CAS No. 381179-86-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate is notable for its combination of a benzodioxole moiety and a thiophene ring, connected through an ester linkage. The benzodioxole ring is a common structural motif found in many natural products and bioactive compounds, while the thiophene ring is known for its aromatic properties and its ability to modulate biological activities. The ester linkage provides additional functional groups that can be exploited for further chemical modifications and derivatization.

The synthesis of (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate typically involves several steps, including the formation of the benzodioxole ring, the introduction of the thiophene moiety, and the final esterification reaction. One common approach is to start with 1,3-benzodioxole and react it with an appropriate thiophene derivative under suitable conditions to form the intermediate. This intermediate is then subjected to esterification with a suitable alcohol or acid chloride to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activities, (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enoate has been investigated for its anti-cancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cancer progression.

The pharmacokinetic properties of (2H-1,3-benzodioxol-5-yl)methyl (2E)-3-(thiophen-2-yl)prop-2-enatoate are also an important area of research. Preliminary studies have indicated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties make it a promising candidate for further preclinical and clinical development.

Recent research has also explored the potential of (2H-1,3-benzodioxol-5-y)methyl (2E)-3-(thiophen - - - - - - - - - - - - - - - - - - - - - - - yl)prop\-enoate as a lead compound for drug discovery. Structure-based drug design approaches have been employed to optimize its potency and selectivity against specific targets. For example, computational studies have identified key interactions between this compound and its target proteins, providing valuable insights for rational drug design.

In conclusion, (2H\-1\ ,\-benzodioxol\-5\-y\)methyl \( \ ,\-y\)prope\-noate (CAS No\. \ ,\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--86\-8) represents a promising compound with diverse biological activities\. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research\. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential\ , this compound is likely to play an increasingly important role in the development of novel therapeutic agents\.